Cas no 41043-13-4 (5,6,7,8-tetrahydrocyclohepta[b]pyridin-9-one)

• Product Name: 5,6,7,8-tetrahydrocyclohepta[b]pyridin-9-one
• CAS No: 41043-13-4
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 1112206
• PubChem ID: 13185701
• Update Time: 2025-04-20

5,6,7,8-tetrahydrocyclohepta[b]pyridin-9-one Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydro-9H-Cyclohepta[b]pyridin-9-one
• 2-Oxo-5.6.7.8-tetrahydro-2H-chromen
• 3c-(2-hydroxy-cyclohex-1-enyl)-acrylic acid-lactone
• 3c-(2-Hydroxy-cyclohex-1-enyl)-acrylsaeure-lacton
• 5,6,7,8-tetrahydro-2H-chromen-2-one
• 5,6,7,8-tetrahydro-chromen-2-one
• 5,6,7,8-tetrahydrocoumarin
• 5,6,7,8-Tetrahydrocumarin
• 5,7-dihydrocoumarin
• 5.6.7.8-Tetrahydro-cumarin
• 6,7,8,9-tetrahyd
• 7,8-dihydro-5H-cyclohepta[b]pyridin-9(6H)-one
• AC1N0KNR
• CHEMBL465435
• CTK0A9351
• STK084752
• SureCN6822041
• 5,6,7,8-tetrahydrocyclohepta[b]pyridin-9-one
• SCHEMBL2171651
• AT25946
• YCYJZUODTCSPPB-UHFFFAOYSA-N
• 41043-13-4

• Inchi： 1S/C10H11NO/c12-9-6-2-1-4-8-5-3-7-11-10(8)9/h3,5,7H,1-2,4,6H2
• InChI Key： YCYJZUODTCSPPB-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=CN=2)CCCC1

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones